Cas no 2034304-93-1 (N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 2034304-93-1
• MF: C₁₄H₁₀N₆OS₂
• MW: 342.398798465729
• CID: 5333289
• Update Time: 2025-10-22

N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• N-[(1-thiophen-2-yltriazol-4-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C14H10N6OS2/c21-14(9-3-4-11-12(6-9)18-23-17-11)15-7-10-8-20(19-16-10)13-2-1-5-22-13/h1-6,8H,7H2,(H,15,21)
• InChI Key： XKBDSIIZTWPMCK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1N1C=C(CNC(C2C=CC3C(C=2)=NSN=3)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 2
• Topological Polar Surface Area: 142

Additional information on N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide

Recent Advances in the Study of N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide (CAS: 2034304-93-1)

The compound N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide (CAS: 2034304-93-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The presence of the benzothiadiazole moiety, combined with the triazole-thiophene hybrid structure, confers unique binding properties that enable selective interaction with specific kinase targets. Computational docking studies have revealed that this compound exhibits high affinity for certain tyrosine kinases, suggesting its potential utility in oncology research.

In vitro evaluations have demonstrated that N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide exhibits potent inhibitory activity against a panel of cancer cell lines, with particular efficacy observed in breast and lung cancer models. Mechanistic studies indicate that the compound induces apoptosis through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades. These findings position it as a valuable candidate for further preclinical development.

Beyond its anticancer potential, recent investigations have explored the compound's utility in infectious disease research. Preliminary data suggest that it may exhibit antimicrobial activity against drug-resistant bacterial strains, possibly through interference with bacterial cell wall synthesis. However, further studies are required to elucidate the precise mechanism of action and optimize its pharmacological properties.

The synthetic accessibility of this compound has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry approaches. These advancements are expected to facilitate larger-scale production for further biological evaluation and potential clinical translation.

In conclusion, N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}-2,1,3-benzothiadiazole-5-carboxamide represents a versatile chemical entity with multiple therapeutic applications. Its unique structural features and promising biological activities make it a compelling subject for ongoing research in medicinal chemistry and drug discovery. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in more complex disease models.